Cas no 612043-73-9 (4-3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamidobenzoic acid)

• Product Name: 4-3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamidobenzoic acid
• CAS No: 612043-73-9
• MF: C₁₆H₁₅NO₈S₂
• MW: 413.422202348709
• CID: 6352887
• PubChem ID: 1582745
• Update Time: 2025-05-19

4-3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamidobenzoic acid
• SR-01000084879-1
• F1360-0644
• SR-01000084879
• 4-[[3,5-bis(methoxycarbonyl)-4-methylthiophen-2-yl]sulfonylamino]benzoic acid
• AB00685929-01
• 4-[3,5-BIS(METHOXYCARBONYL)-4-METHYLTHIOPHENE-2-SULFONAMIDO]BENZOIC ACID
• AKOS002217847
• 4-(3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamido)benzoic acid
• EU-0049034
• 612043-73-9

• Inchi： 1S/C16H15NO8S2/c1-8-11(14(20)24-2)16(26-12(8)15(21)25-3)27(22,23)17-10-6-4-9(5-7-10)13(18)19/h4-7,17H,1-3H3,(H,18,19)
• InChI Key： BFBQYLGSELOJIA-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)C(C)=C(C(=O)OC)S1)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 413.02390878g/mol
• Monoisotopic Mass: 413.02390878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 173Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamidobenzoic acid

Research Briefing on 4-[3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamido]benzoic acid (CAS: 612043-73-9)

In recent years, the compound 4-[3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamido]benzoic acid (CAS: 612043-73-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique thiophene and benzoic acid moieties, has shown promising potential in various therapeutic applications, particularly in enzyme inhibition and targeted drug delivery. The compound's structural complexity and functional versatility make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 612043-73-9. One key area of interest is its role as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including cancer, glaucoma, and epilepsy. Preliminary in vitro assays have demonstrated that the compound exhibits high binding affinity and selectivity for specific isoforms, suggesting its potential as a lead compound for the development of novel therapeutics. Additionally, the presence of methoxycarbonyl groups in its structure enhances its pharmacokinetic properties, such as solubility and metabolic stability.

Another notable application of 4-[3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamido]benzoic acid lies in its use as a building block for the synthesis of more complex drug candidates. Researchers have successfully incorporated this compound into hybrid molecules designed to target multiple pathways simultaneously, a strategy known as polypharmacology. For instance, recent work has explored its conjugation with known anticancer agents to enhance efficacy and reduce off-target effects. These hybrid molecules have shown improved cytotoxicity profiles in preclinical models, highlighting the compound's versatility in drug design.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 612043-73-9. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges associated with its complex synthesis. These methodological improvements are critical for scaling up production and facilitating further pharmacological evaluation. Moreover, computational modeling studies have provided insights into the compound's interaction with biological targets, enabling rational design of derivatives with enhanced properties.

In conclusion, 4-[3,5-bis(methoxycarbonyl)-4-methylthiophene-2-sulfonamido]benzoic acid represents a promising scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and drug development. Ongoing research aims to further explore its therapeutic applications and optimize its pharmacological profile. As the field advances, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.